Cas no 29214-57-1 (3-Acetylheptane-2,6-dione)

• Product Name: 3-Acetylheptane-2,6-dione
• CAS No: 29214-57-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD00048225
• CID: 280229
• PubChem ID: 98352
• Update Time: 2025-05-26

3-Acetylheptane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptanedione,3-acetyl-
• 3-acetylheptane-2,6-dione
• 2,6-Heptanedione, 3-acetyl-
• RQZJIXZNJBCGQC-UHFFFAOYSA-N
• 3-Acetyl-2,6-heptanedione
• NSC111324
• 3-acetyl-2,6-heptandione
• 5-acetyl-2,6-heptanedione
• 3-acetyl-heptane-2,6-dione
• 3-Acetyl-2,6-heptanedione #
• AKOS006274591
• DTXSID50183473
• NSC 111324
• EINECS 249-517-5
• SCHEMBL1406339
• 29214-57-1
• CS-0359713
• AS-58967
• NS00028655
• NSC-111324
• FT-0699598
• DS-008679
• A11040
• 3-Acetylheptane-2,6-dione

• MDL： MFCD00048225
• Inchi： 1S/C9H14O3/c1-6(10)4-5-9(7(2)11)8(3)12/h9H,4-5H2,1-3H3
• InChI Key： RQZJIXZNJBCGQC-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CCC(C)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: -0.2

Experimental Properties

• PSA: 51.21
• LogP: 1.14980

Additional information on 3-Acetylheptane-2,6-dione

3-Acetylheptane-2,6-dione: A Comprehensive Overview

The compound with CAS No. 29214-57-1, commonly referred to as 3-Acetylheptane-2,6-dione, is a versatile organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is a member of the diketone family, characterized by the presence of two ketone groups and an acetyl substituent. Its unique structure endows it with a range of functional properties, making it valuable in fields such as food chemistry, pharmaceuticals, and materials science.

3-Acetylheptane-2,6-dione is a white crystalline solid with a molecular formula of C9H14O3. Its molecular weight is approximately 166.20 g/mol, and it is soluble in organic solvents such as ethanol and acetone but sparingly soluble in water. The compound's structure consists of a heptane backbone with ketone groups at positions 2 and 6 and an acetyl group at position 3. This arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, which are crucial for its diverse applications.

One of the most notable applications of 3-Acetylheptane-2,6-dione is in the food industry, where it serves as a natural flavor enhancer. It contributes to the characteristic aroma of certain foods, particularly those with a caramel-like flavor profile. Recent studies have explored its role in enhancing the sensory properties of processed foods without the need for artificial additives, aligning with the growing consumer demand for natural ingredients.

In the pharmaceutical sector, 3-Acetylheptane-2,6-dione has shown potential as a precursor in drug synthesis. Its ability to undergo various chemical transformations makes it a valuable intermediate in the production of bioactive compounds. For instance, researchers have investigated its use in synthesizing anti-inflammatory agents and antioxidants, leveraging its structural flexibility to design molecules with enhanced therapeutic properties.

The compound has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links under certain conditions makes it useful in creating materials with improved mechanical and thermal properties. Recent advancements in polymer chemistry have highlighted its role in developing eco-friendly materials that are biodegradable and sustainable.

From an environmental perspective, 3-Acetylheptane-2,6-dione exhibits low toxicity and biodegradability under aerobic conditions. This makes it an eco-friendly choice for industrial applications where environmental impact is a concern. Regulatory studies have confirmed its safety profile when used within recommended limits, further supporting its widespread adoption across various industries.

Recent research has also focused on optimizing the synthesis of 3-Acetylheptane-2,6-dione to enhance yield and reduce production costs. Novel catalytic methods and green chemistry approaches have been explored to streamline its manufacturing process. These advancements not only improve economic viability but also contribute to sustainable practices by minimizing waste and energy consumption.

In conclusion, 3-Acetylheptane-2,6-dione (CAS No. 29214-57-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with recent research innovations, position it as a key ingredient in modern scientific and industrial applications. As demand for natural and sustainable solutions continues to grow, this compound is poised to play an increasingly important role in shaping future technologies and products.